Nemalite
Nemalite
Magnesium dihydroxide is a magnesium hydroxide in which the magnesium atom is bound to two hydroxide groups. It has a role as an antacid and a flame retardant.
Magnesium hydroxide is an inorganic compound. It is naturally found as the mineral brucite. Magnesium hydroxide can be used as an antacid or a laxative in either an oral liquid suspension or chewable tablet form. Additionally, magnesium hydroxide has smoke suppressing and flame retardant properties and is thus used commercially as a fire retardant. It can also be used topically as a deodorant or for the relief of canker sores (aphthous ulcers).
Magnesium Hydroxide is a solution of magnesium hydroxide with antacid and laxative properties. Milk of magnesium exerts its antacid activity in low doses such that all hydroxide ions that enter the stomach are used to neutralize stomach acid. This agent exerts its laxative effect in higher doses so that hydroxide ions are able to move from the stomach to the intestines where they attract and retain water, thereby increasing intestinal movement (peristalsis) and inducing the urge to defecate.
An inorganic compound that occurs in nature as the mineral brucite. It acts as an antacid with cathartic effects.
See also: Magnesium Cation (has active moiety); Calcium carbonate; famotidine; magnesium hydroxide (component of); Calcium carbonate; magnesium hydroxide (component of) ... View More ...
Magnesium hydroxide is an inorganic compound. It is naturally found as the mineral brucite. Magnesium hydroxide can be used as an antacid or a laxative in either an oral liquid suspension or chewable tablet form. Additionally, magnesium hydroxide has smoke suppressing and flame retardant properties and is thus used commercially as a fire retardant. It can also be used topically as a deodorant or for the relief of canker sores (aphthous ulcers).
Magnesium Hydroxide is a solution of magnesium hydroxide with antacid and laxative properties. Milk of magnesium exerts its antacid activity in low doses such that all hydroxide ions that enter the stomach are used to neutralize stomach acid. This agent exerts its laxative effect in higher doses so that hydroxide ions are able to move from the stomach to the intestines where they attract and retain water, thereby increasing intestinal movement (peristalsis) and inducing the urge to defecate.
An inorganic compound that occurs in nature as the mineral brucite. It acts as an antacid with cathartic effects.
See also: Magnesium Cation (has active moiety); Calcium carbonate; famotidine; magnesium hydroxide (component of); Calcium carbonate; magnesium hydroxide (component of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
1309-42-8
VCID:
VC20840265
InChI:
InChI=1S/Mg.2H2O/h;2*1H2/q+2;;/p-2
SMILES:
[OH-].[OH-].[Mg+2]
Molecular Formula:
H2MgO2
Mg(OH)2
Mg(OH)2
Molecular Weight:
58.320 g/mol
Nemalite
CAS No.: 1309-42-8
Cat. No.: VC20840265
Molecular Formula: H2MgO2
Mg(OH)2
Molecular Weight: 58.320 g/mol
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Specification
| Description | Magnesium dihydroxide is a magnesium hydroxide in which the magnesium atom is bound to two hydroxide groups. It has a role as an antacid and a flame retardant. Magnesium hydroxide is an inorganic compound. It is naturally found as the mineral brucite. Magnesium hydroxide can be used as an antacid or a laxative in either an oral liquid suspension or chewable tablet form. Additionally, magnesium hydroxide has smoke suppressing and flame retardant properties and is thus used commercially as a fire retardant. It can also be used topically as a deodorant or for the relief of canker sores (aphthous ulcers). Magnesium Hydroxide is a solution of magnesium hydroxide with antacid and laxative properties. Milk of magnesium exerts its antacid activity in low doses such that all hydroxide ions that enter the stomach are used to neutralize stomach acid. This agent exerts its laxative effect in higher doses so that hydroxide ions are able to move from the stomach to the intestines where they attract and retain water, thereby increasing intestinal movement (peristalsis) and inducing the urge to defecate. An inorganic compound that occurs in nature as the mineral brucite. It acts as an antacid with cathartic effects. See also: Magnesium Cation (has active moiety); Calcium carbonate; famotidine; magnesium hydroxide (component of); Calcium carbonate; magnesium hydroxide (component of) ... View More ... |
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| CAS No. | 1309-42-8 |
| Molecular Formula | H2MgO2 Mg(OH)2 |
| Molecular Weight | 58.320 g/mol |
| IUPAC Name | magnesium;dihydroxide |
| Standard InChI | InChI=1S/Mg.2H2O/h;2*1H2/q+2;;/p-2 |
| Standard InChI Key | VTHJTEIRLNZDEV-UHFFFAOYSA-L |
| SMILES | [OH-].[OH-].[Mg+2] |
| Canonical SMILES | [OH-].[OH-].[Mg+2] |
| Colorform | Amorphous powder White, hexagonal crystals Granules |
| Melting Point | 350 °C (decomposes) |
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